Cas no 1260763-79-8 (2-Chloro-1-(5-trifluoromethyl-pyridin-2-yl)-ethanone)

• Product Name: 2-Chloro-1-(5-trifluoromethyl-pyridin-2-yl)-ethanone
• CAS No: 1260763-79-8
• MF: C₈H₅ClF₃NO
• MW: 223.579611539841
• MDL: MFCD11847353
• CID: 1011215
• PubChem ID: 53416749
• Update Time: 2025-11-02

2-Chloro-1-(5-trifluoromethyl-pyridin-2-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(5-(trifluoromethyl)pyridin-2-yl)ethanone
• 2-Chloro-1-[5-(trifluoromethyl)-2-pyridinyl]ethanone
• 2-Chloro-1-(5-trifluoromethyl-pyridin-2-yl)-ethanone
• RVPRYFUMJFTNFS-UHFFFAOYSA-N
• 1260763-79-8
• 2-Chloro-1-(5-(trifluoromethyl)pyridin-2-yl)-ethanone
• EN300-1932296
• AT15432
• SB32383
• MFCD11847353
• CS-0340790
• 2-chloro-1-[5-(trifluoromethyl)pyridin-2-yl]ethan-1-one
• 2-chloro-1-[5-(trifluoromethyl)pyridin-2-yl]ethanone

• MDL： MFCD11847353
• Inchi： 1S/C8H5ClF3NO/c9-3-7(14)6-2-1-5(4-13-6)8(10,11)12/h1-2,4H,3H2
• InChI Key： RVPRYFUMJFTNFS-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC(C(F)(F)F)=CN=1)=O

Computed Properties

• Exact Mass: 223.0011760g/mol
• Monoisotopic Mass: 223.0011760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Chloro-1-(5-trifluoromethyl-pyridin-2-yl)-ethanone

Comprehensive Overview of 2-Chloro-1-(5-trifluoromethyl-pyridin-2-yl)-ethanone (CAS No. 1260763-79-8)

2-Chloro-1-(5-trifluoromethyl-pyridin-2-yl)-ethanone (CAS No. 1260763-79-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its pyridine core and trifluoromethyl group, is a versatile intermediate in synthetic chemistry. Its unique structural features make it valuable for developing advanced molecules with applications in drug discovery and crop protection.

The growing interest in 2-Chloro-1-(5-trifluoromethyl-pyridin-2-yl)-ethanone is driven by its role in the synthesis of heterocyclic compounds, which are pivotal in modern medicinal chemistry. Researchers are particularly intrigued by its potential to enhance the bioavailability and metabolic stability of therapeutic agents. With the rise of AI-driven drug discovery and computational chemistry, this compound is frequently discussed in the context of molecular docking and structure-activity relationship (SAR) studies.

In agrochemical applications, 2-Chloro-1-(5-trifluoromethyl-pyridin-2-yl)-ethanone serves as a key building block for pesticides and herbicides. The trifluoromethyl moiety is known to improve the efficacy and selectivity of agrochemicals, aligning with the industry's shift toward sustainable farming and reduced environmental impact. This aligns with current trends such as green chemistry and precision agriculture, which emphasize the development of eco-friendly solutions.

From a technical perspective, the synthesis of 2-Chloro-1-(5-trifluoromethyl-pyridin-2-yl)-ethanone involves multi-step reactions, including halogenation and Friedel-Crafts acylation. Its CAS No. 1260763-79-8 is often searched in chemical databases and patent literature, reflecting its commercial and academic relevance. The compound's physicochemical properties, such as solubility and stability, are critical for optimizing its use in various formulations.

Recent advancements in high-throughput screening and automated synthesis have further highlighted the importance of 2-Chloro-1-(5-trifluoromethyl-pyridin-2-yl)-ethanone. Its compatibility with flow chemistry and microwave-assisted reactions makes it a candidate for scalable production. Additionally, its role in click chemistry and bioconjugation techniques underscores its utility in biopharmaceuticals and diagnostic reagents.

For researchers and industry professionals, understanding the regulatory landscape surrounding 2-Chloro-1-(5-trifluoromethyl-pyridin-2-yl)-ethanone is essential. Compliance with REACH and FDA guidelines ensures its safe handling and application. The compound's patent status and intellectual property considerations are also frequently queried in scientific forums and industry reports.

In summary, 2-Chloro-1-(5-trifluoromethyl-pyridin-2-yl)-ethanone (CAS No. 1260763-79-8) is a multifaceted compound with broad applications in life sciences and industrial chemistry. Its integration into cutting-edge research and innovative technologies positions it as a critical component in the advancement of sustainable solutions and next-generation therapeutics.